Heptanoic acid, mixed esters with pentaerythritol and valeric acid
Overview
Description
Heptanoic acid, mixed esters with pentaerythritol and valeric acid is a chemical compound that consists of heptanoic acid, pentaerythritol, and valeric acid . It is commonly used as a plasticizer in the production of various polyvinyl chloride (PVC) products such as coatings, adhesives, and sealants .
Synthesis Analysis
The synthesis of esters of pentaerythritol and linear С4–С7 carboxylic acids involves thermal esterification of individual monobasic С4–С7 carboxylic acids with pentaerythritol in an excess of the corresponding acid . The reaction can be carried out in the presence of a solvent or without it, in combination with azeotropic distillation of water released in the reaction .Molecular Structure Analysis
The molecular formula of this compound ranges from C25H44O8 to C33H60O8 .Chemical Reactions Analysis
The chemical reaction involved in the formation of these esters can be represented as follows :Scientific Research Applications
Lubricants and Lubrication Properties
- Mixed pentaerythritol esters, including heptanoic acid derivatives, are used in lubricants, particularly for instruments and bearings requiring a viscous lubricant with excellent low-temperature properties (Cottington, Ravner, & Sniegoski, 1971).
- Studies on the density of different pentaerythritol esters, including heptanoic acid derivatives, under pressure suggest their significance in the formulation of synthetic lubricants used in industrial applications (Fandiño et al., 2007).
Solubility in Refrigeration Systems
- The solubility of certain refrigerants in pentaerythritol ester heptanoic acid (PEC7) has been studied, indicating the potential use of these esters in refrigeration systems (Sun, Wang, Gong, & Liu, 2015).
Polymer Formation and Oxidation Studies
- Research on the thermal-oxidative ageing of aviation turbine oils, using pentaerythritol tetraheptanoate as a model ester, has revealed insights into the formation of oligomers/polymers during ageing, which is crucial for understanding the longevity and performance of such oils (Fuchs & Zeman, 1993).
Synthesis and Optimization in Industrial Processes
- Studies focusing on the synthesis of pentaerythritol esters and carboxylic acids, including heptanoic acid derivatives, explore optimized conditions for their production. This is significant for the strategic development of petrochemical industries (Emelyanov et al., 2022).
Green Chemistry and Eco-Friendly Synthesis
- A microwave-promoted, solvent-free synthesis of polyol esters, including heptanoic acid derivatives, for lubrication oils has been developed. This approach is more efficient and environmentally friendly compared to conventional methods (Zhang & Zhang, 2011).
Properties
IUPAC Name |
hexanoic acid;2-(hydroxymethyl)-2-(methoxymethyl)propane-1,3-diol;pentanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O4.C6H12O2.C5H10O2/c1-10-5-6(2-7,3-8)4-9;1-2-3-4-5-6(7)8;1-2-3-4-5(6)7/h7-9H,2-5H2,1H3;2-5H2,1H3,(H,7,8);2-4H2,1H3,(H,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZTZVAXBYIKIOD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)O.CCCCC(=O)O.COCC(CO)(CO)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H36O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Heptanoic acid, mixed esters with pentaerythritol and valeric acid | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
68441-94-1 | |
Record name | Heptanoic acid, mixed esters with pentaerythritol and valeric acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068441941 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Heptanoic acid, mixed esters with pentaerythritol and valeric acid | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Heptanoic acid, mixed esters with pentaerythritol and valeric acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.064.048 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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